N-[(3S*,4R*)-4-isopropyl-1-(5-oxo-5-phenylpentanoyl)-3-pyrrolidinyl]acetamide

• IUPAC Name: N-[(3S,4R)-1-(5-oxo-5-phenylpentanoyl)-4-propan-2-ylpyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C20H28N2O3/c1-14(2)17-12-22(13-18(17)21-15(3)23)20(25)11-7-10-19(24)16-8-5-4-6-9-16/h4-6,8-9,14,17-18H,7,10-13H2,1-3H3,(H,21,23)/t17-,18+/m0/s1
• InChI Key: CXGKQGGVJHBJIB-ZWKOTPCHSA-N
• Canonical SMILES: CC(C)C1CN(CC1NC(=O)C)C(=O)CCCC(=O)C2=CC=CC=C2
• Isomeric SMILES: CC(C)[C@@H]1CN(C[C@H]1NC(=O)C)C(=O)CCCC(=O)C2=CC=CC=C2
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of molecules based on the pyrrolidin-2-one pharmacophore, similar to the structure , involves intricate stereochemical considerations. The preparation of enantiomerically pure compounds highlights the importance of the configuration of stereocenters in determining the biological properties of these molecules. The methodologies leading to the synthesis of such compounds reveal the nuanced approaches necessary to achieve specific stereochemical configurations (Veinberg et al., 2015).

Molecular Structure Analysis

The pyrrolidine ring, a crucial component of the compound's structure, is a versatile scaffold widely utilized in medicinal chemistry due to its ability to efficiently explore the pharmacophore space and contribute to the molecule's stereochemistry. This non-planarity and potential for "pseudorotation" significantly impact the compound's three-dimensional coverage and, consequently, its biological activity (Li Petri et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving the compound, particularly those related to its pyrrolidine and acetamide groups, play a critical role in its functional behavior and potential therapeutic applications. The interaction of these functional groups with various enzymes and receptors through weak interactions allows for a broad range of bioactivities, underpinning the therapeutic potentials of molecules incorporating these structures (Verma et al., 2019).

Physical Properties Analysis

The physical properties of compounds like "N-[(3S*,4R*)-4-isopropyl-1-(5-oxo-5-phenylpentanoyl)-3-pyrrolidinyl]acetamide" are closely tied to their molecular structure. The chiral centers and the nature of the substituents significantly influence the compound's solubility, melting point, and overall stability. These physical characteristics are essential for determining the compound's suitability for various applications, including pharmaceuticals (Peltoniemi et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity with biological targets, are pivotal in defining the compound's potential as a therapeutic agent. The ability to engage in specific interactions with biological molecules, influenced by the compound's stereochemistry and functional groups, determines its bioactivity and pharmacological profile (Li Petri et al., 2021; Verma et al., 2019).

Scientific Research Applications

• Corrosion Inhibition : A study by Yıldırım & Çetin (2008) explored the synthesis of acetamide derivatives, including those similar to the queried compound, for their application as corrosion inhibitors. These derivatives showed promising inhibition efficiencies in acidic and oil mediums (Yıldırım & Çetin, 2008).

• Anticancer Properties : Sharma et al. (2018) synthesized a compound closely related to the queried chemical, focusing on its potential as an anticancer drug. The study involved molecular docking analysis targeting the VEGFr receptor, suggesting potential applications in cancer treatment (Sharma et al., 2018).

• Chemical Properties and Synthesis : The study by Corbier et al. (2000) looked at the synthesis and chemical properties of a pseudodipeptide related to the queried compound. It provided insights into the molecular structure and interactions of such compounds (Corbier et al., 2000).

• Insecticidal Activity : Bakhite et al. (2014) investigated pyridine derivatives with structures similar to the queried compound for their insecticidal activity. One of the compounds displayed approximately four times the insecticidal activity of a known insecticide, acetamiprid (Bakhite et al., 2014).

• Binding Site Analysis in CNS : A study by Noyer et al. (1995) focused on levetiracetam, a compound structurally related to the queried chemical, and its specific binding sites in the CNS. This research has implications for understanding the mechanisms of antiepileptic agents (Noyer et al., 1995).

• Opioid Agonist Properties : Barlow et al. (1991) synthesized a series of acetamides, including structures similar to the queried compound, evaluating their potential as opioid kappa agonists. This research contributes to the development of novel analgesics (Barlow et al., 1991).